Cas no 488850-67-5 (6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde)

• Product Name: 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde
• CAS No: 488850-67-5
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• MDL: MFCD13189195
• CID: 2828934
• PubChem ID: 59635571
• Update Time: 2025-05-21

6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde
• 6-BROMO-4-(TRIFLUOROMETHYL)PICOLINALDEHYDE
• EN300-8164538
• SCHEMBL4017102
• 488850-67-5
• AB67927
• DB-207588
• 6-Bromo-4-(trifluoromethyl)-2-pyridinecarboxaldehyde

• MDL： MFCD13189195
• Inchi： 1S/C7H3BrF3NO/c8-6-2-4(7(9,10)11)1-5(3-13)12-6/h1-3H
• InChI Key： IWPWDTDZEBKCAJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC(C=O)=N1

Computed Properties

• Exact Mass: 252.93501Da
• Monoisotopic Mass: 252.93501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde

Recent Advances in the Application of 6-Bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS: 488850-67-5) in Chemical Biology and Pharmaceutical Research

The compound 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde (CAS: 488850-67-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic aldehyde serves as a key building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies have highlighted its role as a privileged scaffold in medicinal chemistry, enabling the construction of complex molecular architectures with enhanced pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop a series of potent and selective inhibitors through palladium-catalyzed cross-coupling reactions. The resulting compounds showed remarkable efficacy in B-cell malignancy models, with several derivatives advancing to preclinical development stages. The presence of both bromo and trifluoromethyl groups on the pyridine ring was found to be crucial for optimal target binding and metabolic stability.

In the area of antiviral research, a recent publication in ACS Infectious Diseases (2024) reported the application of 488850-67-5 in the development of broad-spectrum antiviral agents. The aldehyde functionality was strategically employed in reductive amination reactions to create a library of compounds targeting viral RNA-dependent RNA polymerases. One particularly promising derivative exhibited potent activity against SARS-CoV-2 and other coronaviruses, with an EC50 value in the low nanomolar range. The electron-withdrawing trifluoromethyl group was identified as essential for maintaining compound stability in physiological conditions while enhancing membrane permeability.

The synthetic versatility of 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde has also been exploited in materials science applications. A 2024 study in Advanced Functional Materials described its use as a precursor for the development of organic semiconductors with unique optoelectronic properties. The researchers demonstrated that the electron-deficient pyridine core, when properly functionalized, could serve as an excellent electron-transporting moiety in organic field-effect transistors (OFETs). This interdisciplinary application highlights the compound's potential beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, recent methodological advances have significantly improved the accessibility of 488850-67-5. A 2023 report in Organic Process Research & Development outlined a scalable, cost-effective synthesis route starting from commercially available 2,6-dibromo-4-(trifluoromethyl)pyridine. The optimized procedure features a selective formylation at the 2-position using directed ortho-metalation strategies, achieving yields exceeding 75% on multi-gram scales. This development has facilitated broader adoption of the compound in both academic and industrial research settings.

Looking forward, the unique combination of reactivity and physicochemical properties offered by 6-bromo-4-(trifluoromethyl)pyridine-2-carbaldehyde positions it as a valuable tool for future drug discovery campaigns. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines, particularly for oncology and infectious disease indications. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.